tert-butyl 2-[4,5-dichloro-6-oxo-1(6H)-pyridazinyl]acetate

• IUPAC Name: tert-butyl 2-(4,5-dichloro-6-oxopyridazin-1-yl)acetate
• InChI: InChI=1S/C10H12Cl2N2O3/c1-10(2,3)17-7(15)5-14-9(16)8(12)6(11)4-13-14/h4H,5H2,1-3H3
• InChI Key: QRXQXGIFINLATH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CN1C(=O)C(=C(C=N1)Cl)Cl
• Molecular Formula: C10H12Cl2N2O3
• Molecular Weight: 279.12 g/mol

Description

The compound is an organic molecule that contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms, and two chlorine atoms attached to it. The “tert-butyl” and “acetate” groups are common in organic chemistry and often used in the synthesis of complex molecules.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods, including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Typically, the chlorine atoms might be reactive sites for substitution reactions.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and stability can be determined through experimental methods.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Antimicrobial Activity : Researchers have explored the antimicrobial potential of tert-butyl 2-[4,5-dichloro-6-oxo-1(6H)-pyridazinyl]acetate. .

Organic Synthesis and Chemical Reactions

• Functional Group Transformations : tert-Butyl acetate derivatives can participate in various chemical reactions. .

Biological Studies

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Mechanism of Action

Target of Action

Similar compounds have been known to exhibit a wide spectrum of biological activities, including antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressive activities .

Mode of Action

These properties enhance favorable interaction with macromolecules .

Biochemical Pathways

It is known that similar compounds can serve as useful building blocks/intermediates in the synthesis of several novel organic compounds such as amides, sulphonamides, mannich bases, schiff’s bases, thiazolidinones, azetidinones, and imidazolinones .

Result of Action

Similar compounds have been found to be moderately active against several microorganisms when screened in vitro .

Safety and Hazards

The safety and hazards of a compound depend on its reactivity and toxicity. Proper handling and disposal methods should be followed according to Material Safety Data Sheets (MSDS).

Future Directions

Future research could focus on exploring the potential applications of this compound, such as in pharmaceuticals or materials science. Further studies could also aim to optimize its synthesis and understand its reactivity.